3-methoxy-alpha-methyl-N-(2,2-dimethoxyethyl)benzylamine

• Molecular Formula: C13H21NO3
• Molecular Weight: 239.31 g/mol
• IUPAC Name: 2,2-dimethoxy-N-[1-(3-methoxyphenyl)ethyl]ethanamine
• InChI: InChI=1S/C13H21NO3/c1-10(14-9-13(16-3)17-4)11-6-5-7-12(8-11)15-2/h5-8,10,13-14H,9H2,1-4H3
• InChI Key: KCYKNCYWRQVMLL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)OC)NCC(OC)OC

Description

3-methoxy-alpha-methyl-N-(2,2-dimethoxyethyl)benzylamine is a useful research compound. Its molecular formula is C13H21NO3 and its molecular weight is 239.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 13.6 g. (0.1 mole) of 3-methoxy-benzaldehyde and 10.5 g. (0.1 mole) of aminoacetaldehyde dimethyl acetal in 250 ml. of toluene is refluxed for one hour and water produced in the reaction is collected in a Dean-Stark trap. The resulting solution of 3-methoxy-N-(2,2-dimethoxyethyl)benzylidenamine is added to a solution of (0.2 mole) of methylmagnesium iodide in 250 ml. of ether over 1.5 hours. The mixture is stirred for one hour, cooled and quenched by careful addition of 250 ml. of water. The aqueous phase was filtered through Celite, extracted with 150 ml. of ether and the combined organic phases washed, dried and evaporated to yield 3-methoxy-α-methyl-N-(2,2-dimethoxyethyl)benzylamine.